Cas no 1021219-72-6 (N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide
• CAS No: 1021219-72-6
• MF: C₂₂H₁₉FN₄OS
• MW: 406.475866556168
• CID: 5381699
• Update Time: 2025-10-30

N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-fluoro-4-methylphenyl)-2-[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanylacetamide
• N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

• Inchi： 1S/C22H19FN4OS/c1-14-3-6-16(7-4-14)19-12-20-22(24-9-10-27(20)26-19)29-13-21(28)25-17-8-5-15(2)18(23)11-17/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： WEPNAIZRIAMMAG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C)C(F)=C1)(=O)CSC1=NC=CN2N=C(C3=CC=C(C)C=C3)C=C12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide

Comprehensive Overview of N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021219-72-6)

The compound N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide (CAS No. 1021219-72-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. With its intricate molecular structure, this compound is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its unique pyrazolo[1,5-a]pyrazine core, which is known for its versatility in medicinal chemistry. The presence of a fluoro and methyl substituent further enhances its pharmacological profile, making it a subject of ongoing studies.

In recent years, the demand for novel heterocyclic compounds like N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide has surged, driven by the need for innovative therapeutic agents. The compound's sulfanyl acetamide moiety is particularly noteworthy, as it often contributes to enhanced binding affinity and selectivity in target interactions. This feature aligns with current trends in precision medicine, where researchers seek compounds with minimal off-target effects. Additionally, the 4-methylphenyl group adds lipophilicity, which can improve membrane permeability—a critical factor in drug bioavailability.

The synthesis and characterization of CAS No. 1021219-72-6 involve advanced organic chemistry techniques, including multi-step reactions and spectroscopic validation. Its structural complexity necessitates rigorous quality control to ensure purity and consistency, especially when used in high-throughput screening assays. Given the growing interest in AI-driven drug discovery, this compound has also been featured in computational studies aimed at predicting its interactions with biological targets. Such efforts are part of a broader movement to accelerate the identification of lead compounds while reducing R&D costs.

From a commercial perspective, N-(3-fluoro-4-methylphenyl)-2-{[2-(4-methylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}acetamide is often sourced by academic institutions and pharmaceutical companies engaged in early-stage research. Its relevance extends to areas like kinase inhibition and GPCR modulation, which are hot topics in contemporary drug development. As the scientific community continues to explore its potential, this compound exemplifies the intersection of synthetic chemistry and biomedical innovation, offering promising avenues for future therapeutic breakthroughs.